Cas no 1804783-17-2 (Methyl 2-fluoro-5-methyl-4-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Methyl 2-fluoro-5-methyl-4-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1804783-17-2
• MF: C₁₀H₉F₄NO₃
• MW: 267.176976919174
• CID: 4828467
• Update Time: 2025-06-28

Methyl 2-fluoro-5-methyl-4-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-fluoro-5-methyl-4-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C10H9F4NO3/c1-5-4-15-9(11)6(3-7(16)17-2)8(5)18-10(12,13)14/h4H,3H2,1-2H3
• InChI Key： NHWLRFHZWVYDPV-UHFFFAOYSA-N
• SMILES： FC1C(CC(=O)OC)=C(C(C)=CN=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.6
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-fluoro-5-methyl-4-(trifluoromethoxy)pyridine-3-acetate

Methyl 2-fluoro-5-methyl-4-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804783-17-2)

The compound Methyl 2-fluoro-5-methyl-4-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804783-17-2) is a highly specialized organic compound with significant applications in the field of chemistry, particularly in pharmaceuticals and agrochemicals. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a trifluoromethoxy group, a methyl group, and an acetate ester moiety. The presence of these functional groups imparts distinctive chemical properties, making it a valuable intermediate in the synthesis of various bioactive compounds.

Recent studies have highlighted the potential of Methyl 2-fluoro-5-methyl-4-(trifluoromethoxy)pyridine-3-acetate as a key intermediate in the development of novel pesticides. Its ability to inhibit specific enzyme activities has been extensively researched, particularly in the context of pest control. For instance, researchers have demonstrated that this compound exhibits potent activity against a wide range of agricultural pests, making it a promising candidate for the formulation of eco-friendly pesticides.

In addition to its pesticidal applications, Methyl 2-fluoro-5-methyl-4-(trifluoromethoxy)pyridine-3-acetate has also garnered attention in the pharmaceutical industry. Its unique structure allows for selective binding to certain protein targets, which is crucial for drug design. Recent advancements in medicinal chemistry have leveraged this property to develop potential leads for treating various diseases, including cancer and infectious diseases.

The synthesis of Methyl 2-fluoro-5-methyl-4-(trifluoromethoxy)pyridine-3-acetate involves a multi-step process that requires precise control over reaction conditions. The key steps include the formation of the pyridine ring, substitution reactions to introduce the trifluoromethoxy and methyl groups, and finally, the esterification step to form the acetate moiety. These steps are optimized to ensure high yields and purity, which are essential for its use in downstream applications.

From an environmental perspective, the ecological impact of Methyl 2-fluoro-5-methyl-4-(trifluoromethoxy)pyridine-3-acetate has been closely monitored. Studies indicate that it has a relatively low environmental footprint compared to traditional chemical agents, thanks to its high efficiency and rapid degradation under natural conditions. This makes it an attractive option for sustainable agricultural practices.

In conclusion, Methyl 2-fluoro-5-methyl-4-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804783-17) is a versatile compound with diverse applications across multiple industries. Its unique chemical properties, coupled with recent advancements in its synthesis and application, position it as a valuable asset in modern chemistry research and development.